2,3-Dibutoxypropan-1-OL

• CAS No.: 91337-36-9
• Molecular Formula: C11H24O3
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 2,3-dibutoxypropan-1-ol
• InChI: InChI=1S/C11H24O3/c1-3-5-7-13-10-11(9-12)14-8-6-4-2/h11-12H,3-10H2,1-2H3
• InChI Key: XRFHBDTUHZGWIN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCC(CO)OCCCC

Description

2,3-Dibutoxypropan-1-OL is a glycol ether derivative characterized by a propan-1-ol backbone substituted with two butoxy (-OC₄H₉) groups at the 2- and 3-positions. Its molecular formula is C₁₁H₂₄O₃, with a calculated molar mass of 204.31 g/mol. Structurally, the compound combines a hydroxyl group at the terminal carbon with two ether-linked butyl chains, rendering it amphiphilic.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound is compared below with 3-(Diethylamino)-2,2-dimethyl-propan-1-ol (C₈H₁₉NO, molar mass 159.27 g/mol), a tertiary amino alcohol with branched alkyl substituents . While both molecules share a propanol backbone, their functional groups and substituents lead to divergent properties:

Property	2,3-Dibutoxypropan-1-OL (Estimated)	3-(Diethylamino)-2,2-dimethyl-propan-1-ol	Key Differences
Molar Mass (g/mol)	204.31 (calculated)	159.27	Larger size due to butoxy groups.
Boiling Point (°C)	>250*	226.6	Higher boiling point inferred from increased molecular weight.
Density (g/cm³)	~0.90–0.92*	0.875	Higher density due to oxygen-rich substituents.
Flash Point (°C)	~80–85*	73.9	Marginally higher flash point due to reduced volatility.
Water Solubility	Low (lipophilic)	Moderate	Butoxy groups reduce polarity vs. amino group enhances solubility.
Reactivity	Stable under neutral conditions*	No data available	Ethers are less reactive than amines.

*Estimates based on structural analogs (e.g., glycol ethers like 2-butoxyethanol).

Key Observations

Polarity and Solubility: The amino group in 3-(Diethylamino)-2,2-dimethyl-propan-1-ol enhances water solubility compared to the lipophilic butoxy chains in 2,3-Dibutoxypropan-1-OL. This difference impacts applications; the latter is better suited for nonpolar solvents or surfactants.

Thermal Stability: The absence of reactive amino groups in 2,3-Dibutoxypropan-1-OL suggests greater stability under oxidative or acidic conditions compared to tertiary amines .

However, the higher estimated flash point of 2,3-Dibutoxypropan-1-OL implies slightly lower flammability risk.

Limitations of Comparison

• Direct experimental data for 2,3-Dibutoxypropan-1-OL (e.g., exact boiling point, reactivity) are absent in the provided evidence.